Cas no 1289388-33-5 (tert-Butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate)

• Product Name: tert-Butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate
• CAS No: 1289388-33-5
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 2091030
• PubChem ID: 60032615
• Update Time: 2025-06-11

tert-Butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate
• tert-butyl N-[4-[(4-methylpyrimidin-2-yl)amino]cyclohexyl]carbamate
• SB58744
• 2-Methyl-2-propanyl {trans-4-[(4-methyl-2-pyrimidinyl)amino]cyclohexyl}carbamate
• tert-Butyl (trans-4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate
• AKOS015940304
• (Boc-Amino)-4-((4-methylpyrimidin-2-yl)amino)cyclohexane
• SB58511
• Carbamic acid, N-[4-[(4-methyl-2-pyrimidinyl)amino]cyclohexyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((1r,4r)-4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate
• DB-310730
• AKOS015940600
• tert-Butyl(trans-4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate
• 1289388-33-5
• [4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• C16H26N4O2
• 1289388-52-8
• DTXSID301124042

• MDL： MFCD18837466
• Inchi： 1S/C16H26N4O2/c1-11-9-10-17-14(18-11)19-12-5-7-13(8-6-12)20-15(21)22-16(2,3)4/h9-10,12-13H,5-8H2,1-4H3,(H,20,21)(H,17,18,19)
• InChI Key： MNNROZVCALRQGZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)NC1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 306.20557608Da
• Monoisotopic Mass: 306.20557608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-Butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate

Professional Introduction to Tert-Butyl (4-((4-Methylpyrimidin-2-yl)amino)cyclohexyl)carbamate and CAS No 1289388-33-5

Tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate, with the CAS number 1289388-33-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The compound features a complex structure that includes a cyclohexyl ring substituted with a carbamate group, which is further linked to a 4-methylpyrimidin-2-ylamino moiety. This arrangement suggests a high degree of molecular complexity, which may contribute to its biological activity. The presence of the tert-butyl group enhances the stability of the carbamate linkage, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate makes it an attractive candidate for such applications. Specifically, the pyrimidine ring has been shown to interact with numerous biological targets, including enzymes and receptors involved in cellular signaling.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of the cyclohexyl and pyrimidine moieties provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic purposes. For instance, modifications to the amino group or the carbamate moiety could enhance its binding affinity to target proteins or improve its pharmacokinetic profile.

Recent studies have highlighted the importance of molecular diversity in drug development. Compounds like tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate exemplify this principle by offering a unique structural framework that can be explored for various therapeutic applications. Researchers are particularly interested in its potential as an inhibitor or modulator of kinases, which are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex core structure. These methods are essential for achieving the desired molecular architecture and ensuring that the final product meets stringent quality standards.

In addition to its synthetic challenges, the biological evaluation of tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate is a critical aspect of its development. In vitro assays are used to assess its interaction with potential targets, while preclinical studies explore its efficacy and safety profiles. These studies are crucial for determining whether the compound has the potential to advance into clinical trials and ultimately become a therapeutic agent.

The use of computational modeling has also played a significant role in understanding the properties of this compound. Molecular dynamics simulations and quantum mechanical calculations help researchers predict how it will behave in different environments and how it might interact with biological targets. These computational tools provide valuable insights that guide experimental design and accelerate the drug discovery process.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Compounds like tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate represent an important step forward in creating innovative therapies. By leveraging cutting-edge synthetic methods and advanced analytical techniques, researchers are poised to unlock new possibilities for treating a wide range of diseases.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory discoveries into tangible benefits for patients. As more data becomes available on its biological activity and pharmacological properties, it is likely that new uses will be identified.

In conclusion, tert-butyl (4-((4-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate is a compound with significant potential in chemical and biomedical research. Its unique structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at modulating biological pathways associated with various diseases. With continued research and development, this molecule is poised to make meaningful contributions to therapeutic innovation.